Cas no 16411-13-5 (Butanedinitrile, 2,3-dimethyl-)

Butanedinitrile, 2,3-dimethyl- structure
16411-13-5 structure
Product Name:Butanedinitrile, 2,3-dimethyl-
CAS No:16411-13-5
MF:C6H8N2
MW:108.141120910645
CID:1344678
PubChem ID:543121
Update Time:2025-04-20

Butanedinitrile, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile, 2,3-dimethyl-
    • 2,3-dimethylbutanedinitrile
    • 2,3-Dimethylsuccinonitrile
    • SCHEMBL1342663
    • (R,r)-(+)-2,3-dimethylbutanedinitrile
    • DTXSID80337503
    • UJEJQKVERRRQQD-UHFFFAOYSA-N
    • 2,3-dimethyl-butanedinitrile
    • J-502301
    • 16411-13-5
    • 2,3-dicyanobutane
    • 2,3-Dimethylsuccinonitrile #
    • Succinonitrile, 2,3-dimethyl-
    • Inchi: 1S/C6H8N2/c1-5(3-7)6(2)4-8/h5-6H,1-2H3
    • InChI Key: UJEJQKVERRRQQD-UHFFFAOYSA-N
    • SMILES: N#CC(C)C(C#N)C

Computed Properties

  • Exact Mass: 108.06884
  • Monoisotopic Mass: 108.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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